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Compound of Interest

Compound Name: H3B-6545

CAS No.: 2052130-80-8

Cat. No.: B607912

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of investigational compounds like H3B-6545 is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment.

H3B-6545 is a potent and selective estrogen receptor covalent antagonist (SERCA) being

investigated for the treatment of estrogen receptor-positive (ER+), HER2-negative breast

cancer.[1][2][3][4] Due to its pharmacological activity, appropriate safety precautions must be

observed during handling and disposal.

Personal Protective Equipment (PPE)
While a specific Safety Data Sheet (SDS) for H3B-6545 was not publicly available, the

following personal protective equipment (PPE) recommendations are based on standard

practices for handling potent, non-volatile, powdered pharmaceutical compounds in a research

laboratory setting.
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PPE Component Specification Rationale

Gloves

Nitrile or other chemically

resistant gloves (double-

gloving recommended)

Prevents skin contact and

absorption.

Eye Protection
Safety glasses with side

shields or safety goggles

Protects eyes from splashes or

airborne particles.

Lab Coat
Disposable or dedicated lab

coat

Prevents contamination of

personal clothing.

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area or

chemical fume hood. A NIOSH-

approved respirator (e.g., N95)

may be necessary if there is a

risk of aerosolization or when

handling larger quantities.

Minimizes inhalation exposure

to fine particles.

Operational Plan: Handling and Storage
Engineering Controls:

Ventilation: All handling of powdered H3B-6545 should be performed in a certified chemical

fume hood to minimize inhalation exposure.

Designated Area: Establish a designated area for handling H3B-6545 to prevent cross-

contamination.

Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

work surface by covering it with absorbent, disposable bench paper.

Weighing: Weigh the compound in a chemical fume hood. Use a dedicated spatula and

weighing paper.
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Solution Preparation: When preparing solutions, add the solvent to the powdered compound

slowly to avoid splashing. H3B-6545 is soluble in DMSO.

Cleaning: After handling, decontaminate the work surface and any equipment used. Wipe the

area with a suitable cleaning agent (e.g., 70% ethanol) and dispose of all contaminated

materials as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Storage:

Store H3B-6545 in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, away from incompatible materials.

Disposal Plan
All waste generated from handling H3B-6545 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Contaminated PPE (gloves, lab coats), weighing

paper, bench paper, and empty vials should be

collected in a designated, labeled hazardous

waste container.

Liquid Waste

Unused solutions of H3B-6545 should be

collected in a separate, labeled hazardous

waste container. Do not pour down the drain.

Sharps

Needles and syringes used for administering

H3B-6545 solutions should be disposed of in a

designated sharps container for hazardous

chemical waste.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.
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Experimental Workflow: Preparation of H3B-6545 for
In Vitro Cell-Based Assays
The following diagram outlines a typical workflow for preparing H3B-6545 for use in cell-based

experiments.
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Workflow for preparing H3B-6545 for in vitro experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607912?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

